Cas no 1804753-55-6 (5-(Difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1804753-55-6
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4844910
• Update Time: 2025-11-02

5-(Difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO/c8-6(12)5-2-1-4(3-11-5)7(9)10/h1-3,7H
• InChI Key： PBYJGAKXBVBIPI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C=N1)C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)pyridine-2-carbonyl chloride

Comprehensive Overview of 5-(Difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804753-55-6): Properties, Applications, and Industry Relevance

The chemical compound 5-(Difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804753-55-6) is a specialized pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its molecular structure, featuring a difluoromethyl group and a reactive carbonyl chloride moiety, makes it a versatile intermediate for synthesizing complex molecules. This article delves into its properties, synthetic applications, and relevance in modern drug discovery and crop protection technologies.

In recent years, the demand for fluorinated pyridine compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "fluorinated building blocks in drug design" or "pyridine derivatives in agrochemicals," reflecting the growing interest in this niche. The 5-(Difluoromethyl)pyridine-2-carbonyl chloride stands out as a key player in these domains, offering unique reactivity for C-C bond formation and heterocyclic functionalization.

The compound's physicochemical properties include a molecular weight of 191.56 g/mol and a distinct reactivity profile. Its carbonyl chloride group enables facile acylation reactions, while the difluoromethyl substituent imparts electron-withdrawing effects critical for modulating biological activity. Such characteristics align with industry trends favoring structure-activity relationship (SAR) optimization and fragment-based drug discovery.

Applications of 5-(Difluoromethyl)pyridine-2-carbonyl chloride span multiple sectors. In pharmaceuticals, it serves as a precursor for kinase inhibitors and antiviral agents, addressing search queries like "fluorinated intermediates for COVID-19 therapeutics." Agrochemical innovators leverage its scaffold for developing herbicides with improved environmental profiles, resonating with searches for "sustainable crop protection chemicals."

From a synthetic perspective, this compound exemplifies the convergence of green chemistry and high-efficiency catalysis. Recent publications highlight its use in flow chemistry setups and microwave-assisted reactions, topics frequently queried in AI-driven literature searches. Its stability under Pd-catalyzed cross-coupling conditions further enhances its appeal for late-stage functionalization strategies.

Quality control and handling of 5-(Difluoromethyl)pyridine-2-carbonyl chloride adhere to stringent GMP standards, a critical consideration for users searching "QC protocols for acid chlorides." Analytical techniques like HPLC purity testing and 19F-NMR spectroscopy ensure batch consistency, while proper storage conditions mitigate decomposition risks—addressing common concerns in chemical procurement forums.

Market analysts note rising demand for custom fluorination services linked to compounds like CAS 1804753-55-6, driven by patent expirations and generic drug development. This trend intersects with searches for "cost-effective fluorinated API synthesis" and "scalable heterocycle production." Suppliers increasingly highlight regulatory compliance and supply chain transparency in product listings.

Future research directions may explore the compound's potential in bioconjugation chemistry for ADC (antibody-drug conjugate) development—a hot topic in oncology research circles. Its compatibility with click chemistry protocols could unlock novel theranostic applications, aligning with searches for "next-generation drug delivery systems."

In summary, 5-(Difluoromethyl)pyridine-2-carbonyl chloride (CAS 1804753-55-6) represents a critical tool for modern synthetic chemists. Its dual functionality bridges medicinal chemistry and materials science, while industry search trends confirm its relevance in preclinical development and precision agriculture. As innovation accelerates, this compound will likely remain at the forefront of small-molecule research and industrial-scale chemical production.